2-chloro-4-fluoro-N-[1-(pyridin-2-yl)pyrrolidin-3-yl]benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide
• InChI: InChI=1S/C16H15ClFN3O/c17-14-9-11(18)4-5-13(14)16(22)20-12-6-8-21(10-12)15-3-1-2-7-19-15/h1-5,7,9,12H,6,8,10H2,(H,20,22)
• InChI Key: GWJFHPGVNIRBPK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=C(C=C(C=C2)F)Cl)C3=CC=CC=N3
• Molecular Formula: C16H15ClFN3O
• Molecular Weight: 319.76 g/mol

Description

“2-chloro-4-fluoro-N-[1-(pyridin-2-yl)pyrrolidin-3-yl]benzamide” is a compound that belongs to the class of organic compounds known as phenylpyridines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond.

Synthesis Analysis

The synthesis of such compounds often involves the use of fluoropyridines. Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues. A selective synthesis of fluoropyridines remains a challenging problem. Here a synthetic methods for preparation of 2-, 3-, 4-fluoropyridines and di- and poly-fluoropyridines are reviewed along with some synthetic routes towards 18 F-substituted pyridines.

Mechanism of Action

Target of Action

Similar compounds have been shown to target various receptors and enzymes, which play crucial roles in cellular processes .

Mode of Action

It’s likely that it interacts with its targets through a combination of covalent and non-covalent interactions, leading to changes in the target’s function .

Biochemical Pathways

Similar compounds have been shown to affect various biochemical pathways, leading to downstream effects such as the inhibition of collagen synthesis .

Pharmacokinetics

The presence of fluorine in the compound could potentially enhance its bioavailability, as fluorinated compounds are often more stable and less susceptible to metabolic degradation .

Result of Action

Similar compounds have been shown to have significant effects at the molecular and cellular level, such as reducing collagen deposition .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its targets . Furthermore, the compound’s efficacy can be influenced by the specific cellular environment in which it acts.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-chloro-4-fluoro-N-[1-(pyridin-2-yl)pyrrolidin-3-yl]benzamide in laboratory experiments is its relatively simple synthesis. This compound can be synthesized in two steps, with the first step involving the reaction of a pyridine derivative and a pyrrolidine derivative, and the second step involving the deprotection of the this compound product using an acid. Additionally, the synthesis of this compound can be carried out in high yields and in high purity. The main limitation of using this compound in laboratory experiments is its relatively low solubility in water.

Future Directions

There are numerous potential future directions for the study of 2-chloro-4-fluoro-N-[1-(pyridin-2-yl)pyrrolidin-3-yl]benzamide. For example, further research could be conducted to better understand the mechanism of action of this compound, as well as to identify other potential applications of this compound in medicinal chemistry and drug design. Additionally, further research could be conducted to improve the solubility of this compound in water, which would enable this compound to be used in a wider range of laboratory experiments. Finally, further research could be conducted to identify other potential biochemical and physiological effects of this compound, which could lead to the development of new therapeutic applications for this compound.

Synthesis Methods

2-chloro-4-fluoro-N-[1-(pyridin-2-yl)pyrrolidin-3-yl]benzamide can be synthesized in two steps. The first step involves the reaction of a pyridine derivative, such as 2-chloro-4-fluoro-N-methyl-pyridine (CFNMP), with a pyrrolidine derivative, such as 3-chloro-N-methyl-pyrrolidine (CMP), in the presence of triethylamine (TEA). The reaction produces the desired this compound product in high yield. The second step involves the deprotection of the this compound product using an acid, such as trifluoroacetic acid (TFA). This step produces the desired this compound product in high purity.

Scientific Research Applications

2-chloro-4-fluoro-N-[1-(pyridin-2-yl)pyrrolidin-3-yl]benzamide has been studied for its potential applications in various fields, such as medicinal chemistry, organic synthesis, and drug design. For example, this compound has been investigated for its potential use as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in various neurological processes. By inhibiting AChE, this compound could potentially be used to treat neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Additionally, this compound has been studied for its potential use as a tool for the synthesis of various compounds with potentially useful biological activities.

Biochemical Analysis

Biochemical Properties

2-chloro-4-fluoro-N-[1-(pyridin-2-yl)pyrrolidin-3-yl]benzamide plays a significant role in biochemical reactions, particularly in the context of enzyme inhibition and protein interactions. This compound has been shown to interact with enzymes such as collagen prolyl-4-hydroxylase, which is involved in the post-translational modification of collagen . The nature of this interaction involves the inhibition of the enzyme’s activity, leading to a decrease in collagen hydroxylation. Additionally, this compound may interact with other proteins and biomolecules, influencing their function and stability.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, it can modulate the activity of signaling pathways such as the ERK/MAPK pathway, which is crucial for cell proliferation and differentiation . Furthermore, this compound can alter gene expression profiles, leading to changes in the expression of genes involved in cell cycle regulation and apoptosis. These effects collectively impact cellular function and viability.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound’s structure allows it to bind to the active sites of enzymes, thereby inhibiting their catalytic activity. For example, its interaction with collagen prolyl-4-hydroxylase involves binding to the enzyme’s active site, preventing the hydroxylation of proline residues in collagen . Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the transcriptional activity of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to assess its stability, degradation, and long-term impact on cellular function. The compound has demonstrated stability under various experimental conditions, maintaining its biochemical activity over extended periods . Degradation products may form under certain conditions, potentially influencing its efficacy and safety. Long-term studies have shown that prolonged exposure to this compound can lead to sustained changes in cellular function, including alterations in cell proliferation and differentiation.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have shown that low to moderate doses of the compound can exert therapeutic effects without significant toxicity . Higher doses may lead to adverse effects, including toxicity and organ damage. Threshold effects have been observed, where the compound’s efficacy plateaus at certain concentrations, and further increases in dosage do not enhance its therapeutic benefits. These findings highlight the importance of optimizing dosage regimens to achieve desired outcomes while minimizing adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its biotransformation. The compound undergoes phase I and phase II metabolic reactions, including oxidation, reduction, and conjugation . Enzymes such as cytochrome P450 play a crucial role in its metabolism, converting it into more hydrophilic metabolites that can be excreted from the body. These metabolic processes influence the compound’s pharmacokinetics and overall bioavailability.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cell membranes by transporters such as P-glycoprotein, influencing its intracellular concentration and localization . Additionally, binding proteins in the blood and tissues can sequester the compound, affecting its distribution and accumulation in target organs. These factors collectively determine the compound’s pharmacokinetic profile and therapeutic efficacy.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be targeted to specific cellular compartments, such as the nucleus or mitochondria, through targeting signals or post-translational modifications . For example, nuclear localization signals may direct the compound to the nucleus, where it can interact with transcription factors and influence gene expression. Similarly, mitochondrial targeting sequences can facilitate its accumulation in mitochondria, impacting cellular energy metabolism and apoptosis.